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Compound of Interest

Compound Name: N-(Trimethylsilyl)imidazole

Cat. No.: B120780 Get Quote

Essential Safety and Handling Guide for N-
(Trimethylsilyl)imidazole
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of N-(Trimethylsilyl)imidazole (TMSI). It is intended for

researchers, scientists, and professionals in drug development to ensure the safe and

compliant use of this chemical.

Personal Protective Equipment (PPE)
When handling N-(Trimethylsilyl)imidazole, a comprehensive PPE strategy is critical to

minimize exposure and ensure personal safety. The following table summarizes the required

PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical goggles are

required. Contact lenses

should not be worn.[1] A face

shield may be necessary for

splash hazards.

Protects against splashes and

vapors that can cause serious

eye irritation or damage.[1][2]

Hand Protection
Neoprene or nitrile rubber

gloves are recommended.[1]

Provides a barrier against skin

contact, which can cause

irritation or burns.[1][3]

Skin and Body Protection

Wear suitable protective

clothing to prevent skin

contact.[1] An emergency

shower should be readily

available.

Protects against accidental

skin exposure.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][3] If inhalation

exposure is possible, a

NIOSH-certified combination

organic vapor-amine gas

(brown cartridge) respirator is

recommended.[1]

Prevents inhalation of vapors,

which can cause respiratory

tract irritation, coughing,

headaches, and nausea.[1][4]

Operational Plan: Safe Handling Workflow
Adherence to a strict operational workflow is paramount when working with N-
(Trimethylsilyl)imidazole. This substance is a highly flammable liquid and vapor that reacts

with water and moisture.[1] It is also corrosive and can cause severe skin burns and eye

damage.[3][5]
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Safe Handling Workflow for N-(Trimethylsilyl)imidazole

Preparation Phase Handling & Use Phase Storage Spill & Emergency Response Waste Disposal

Preparation

Handling & Use

Proceed with caution

Storage

After use

Spill & Emergency

In case of accident

Waste Disposal

Generate waste

For subsequent use

Contain and collect

Read and understand the SDS

Ensure fume hood is operational

Assemble all necessary PPE

Locate emergency equipment (shower, eyewash)

Prepare a designated work area

Ground/bond container and receiving equipment

Use only non-sparking tools

Keep away from heat, sparks, and open flames

Avoid contact with incompatible materials

Handle in an inert atmosphere (e.g., under nitrogen) if necessary

Keep container tightly closed when not in use

Store in a cool, dry, well-ventilated place

Keep container tightly closed

Store away from heat and ignition sources

Store separately from incompatible materials

Evacuate unnecessary personnel

Remove all ignition sources

Ventilate the area

Contain spill with inert absorbent material

Collect residue in a sealed container for disposal

Dispose of as hazardous waste

Follow local, state, and federal regulations

Do not dispose of into sewer systems

Handle empty containers as hazardous

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N-(Trimethylsilyl)imidazole.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b120780?utm_src=pdf-body-img
https://www.benchchem.com/product/b120780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure to N-
(Trimethylsilyl)imidazole.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[1][4] If

the individual feels unwell, seek immediate

medical attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[3] Wash the affected area with plenty of soap

and water.[1][4] Seek medical attention.[1][4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, making sure to remove

contact lenses if present and easy to do so.[1][4]

Continue rinsing and seek immediate medical

attention.[1][4]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person.[1][4] Seek

immediate medical attention.[1][4]

Disposal Plan
Proper disposal of N-(Trimethylsilyl)imidazole and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material and its container must be disposed of as hazardous

waste.[5]

Disposal Method: Dispose of the contents and container in accordance with all local,

regional, national, and international regulations at a licensed waste disposal facility.[1][4]

Prohibited Disposal: Do not dispose of waste into the sewer system.[4] Avoid release into the

environment.[1][4]
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Contaminated Containers: Handle empty containers with care as residual vapors are

flammable.[1][4] These should be treated as hazardous waste.

Chemical and Physical Properties
The following table summarizes key quantitative data for N-(Trimethylsilyl)imidazole.

Property Value Source

Molecular Formula C6H12N2Si

Molecular Weight 140.26 g/mol

CAS Number 18156-74-6

Flash Point 6 °C (42.8 °F) - closed cup

Boiling Point 93-94 °C at 14 mmHg

Density 0.956 g/mL at 25 °C

Refractive Index n20/D 1.475

Incompatible Materials
To prevent hazardous reactions, avoid contact between N-(Trimethylsilyl)imidazole and the

following substances:

Acids[1]

Alcohols[1]

Oxidizing agents[1]

Peroxides[1]

Moisture and Water[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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